2-Amino-3,6-dimethylbenzoic acid
Overview
Description
2-Amino-3,6-dimethylbenzoic acid is a compound with the CAS Number: 15540-91-7 . It has a molecular weight of 165.19 . The compound is typically in the form of a powder .
Molecular Structure Analysis
The IUPAC name for this compound is 2-amino-3,6-dimethylbenzoic acid . The InChI code is 1S/C9H11NO2/c1-5-3-4-6(2)8(10)7(5)9(11)12/h3-4H,10H2,1-2H3,(H,11,12) . The compound contains a total of 23 bonds, including 12 non-H bonds, 7 multiple bonds, 1 rotatable bond, 1 double bond, and 6 aromatic bonds .Physical And Chemical Properties Analysis
The compound has a melting point of 112-113 degrees . It is typically stored at room temperature .Scientific Research Applications
Synthesis of Lanthanide Complexes
2-Amino-3,6-dimethylbenzoic acid can be used to synthesize lanthanide complexes, which are of interest due to their unique structural and luminescent properties. These complexes have potential applications in areas such as magnetic materials , luminescent materials , and catalysis .
Fluorescence Studies
The compound’s ability to form stable complexes with lanthanides can be exploited in fluorescence studies. Such complexes can emit strong light, which is useful in cell imaging and the development of new fluorescent materials .
Coordination Chemistry
In coordination chemistry, 2-Amino-3,6-dimethylbenzoic acid can act as a ligand to bind with metal ions. This is crucial for constructing novel metal-organic frameworks (MOFs) with applications in gas storage , separation technologies , and sensing .
Pharmaceutical Research
This compound may serve as a building block in the synthesis of pharmaceuticals. Its structural features allow for the creation of a variety of derivatives with potential biological activity .
Material Science
In material science, the acid can be used to modify the surface properties of materials, potentially leading to the development of advanced coatings or additives that enhance material performance .
Organic Synthesis
As an organic acid, it can be utilized in various organic synthesis reactions, such as the preparation of amides and esters , which are valuable in chemical manufacturing and research .
Analytical Chemistry
2-Amino-3,6-dimethylbenzoic acid can be used as a standard or reagent in analytical chemistry, particularly in spectroscopic analysis to determine the presence of other substances .
Environmental Science
This compound could be investigated for its role in environmental science, particularly in the study of degradation pathways of aromatic compounds in the environment .
Safety and Hazards
properties
IUPAC Name |
2-amino-3,6-dimethylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2/c1-5-3-4-6(2)8(10)7(5)9(11)12/h3-4H,10H2,1-2H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PFKMPZBEUUAELA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)C)N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60298385 |
Source
|
| Record name | 2-amino-3,6-dimethylbenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60298385 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
15540-91-7 |
Source
|
| Record name | 15540-91-7 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=122807 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-amino-3,6-dimethylbenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60298385 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-amino-3,6-dimethylbenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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